Cas no 252852-44-1 (Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro-)

• Product Name: Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro-
• CAS No: 252852-44-1
• MF: C₂₀H₂₈F₂
• MW: 306.433133125305
• CID: 246563
• PubChem ID: 53447371
• Update Time: 2025-04-19

Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro-
• 1-[4-(4-ethylcyclohexyl)cyclohexyl]-3,5-difluorobenzene
• 4-(3,5-Difluorophenyl)-4'-ethyl-1,1'-bi(cyclohexyl)
• benzene, 1-(4'-ethyl[1,1'-bicyclohexyl]-4-yl)-3,5-difluoro-
• LogP
• DTXSID20703440
• 252852-44-1
• 1~4~-Ethyl-3~3~,3~5~-difluoro-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-dodecahydro-1~1~,2~1~:2~4~,3~1~-terphenyl

• Inchi： 1S/C20H28F2/c1-2-14-3-5-15(6-4-14)16-7-9-17(10-8-16)18-11-19(21)13-20(22)12-18/h11-17H,2-10H2,1H3
• InChI Key： CRUMPIZCOQDADR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1CCC(CC1)C1CCC(CC)CC1)F

Computed Properties

• Exact Mass: 306.21604
• Monoisotopic Mass: 306.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 7.9

Experimental Properties

• Density: 1.032
• Boiling Point: 364.9°C at 760 mmHg
• Flash Point: 146.9°C
• Refractive Index: 1.499
• PSA: 0